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Compound of Interest

Compound Name: 4-Nitrocatechol sulfate

CAS No.: 10485-66-2

Cat. No.: B1204417

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Nitrocatechol sulfate, a key

chromogenic substrate used in the study of sulfatase enzymes. This document details its

chemical structure, physicochemical properties, and its primary application in enzymatic

assays, including detailed experimental protocols.

Core Structural and Chemical Identity
4-Nitrocatechol sulfate is an aromatic sulfate predominantly available and utilized in its

dipotassium salt form.[1][2][3][4] Its structure consists of a catechol (1,2-dihydroxybenzene)

ring system substituted with a nitro group at the 4-position and a sulfate group at the 2-position.

The presence of the nitro group, an electron-withdrawing group, is crucial for its function as a

chromogenic substrate.
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Identifier Value Source

Chemical Name
2-Hydroxy-5-nitrophenyl

sulfate dipotassium salt
[1][5]

Synonyms

4-Nitrocatechol sulfate

dipotassium salt, p-

Nitrocatechol sulfate

dipotassium salt

[1][3][5]

CAS Number 14528-64-4 [1][2][3][4][5]

Molecular Formula C₆H₃K₂NO₇S [1][5]

Molecular Weight 311.35 g/mol [1][2][3][4][5]

InChI Key
CKWWBDCAYRJAJB-

UHFFFAOYSA-L
[2][4]

SMILES String

[K+].[K+].

[O-]c1ccc(cc1OS([O-])

(=O)=O)--INVALID-LINK--=O

[2][4]

Physicochemical Properties
The dipotassium salt of 4-Nitrocatechol sulfate is a crystalline solid, appearing as a yellow to

orange powder.[5] It is soluble in water, a property essential for its use in aqueous biochemical

assays.

Property Value Source

Appearance
Yellow to orange crystalline

powder
[5]

Solubility Soluble in water (100 mg/mL) [5]

Storage Temperature -20°C [4][5]

Stability
Stable for 6 months after

receipt when stored at -20°C
[5]

Melting Point >261°C (decomposes) [5]
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Synthesis and Spectroscopic Data
Synthesis
Detailed, step-by-step synthesis protocols for the sulfation of 4-nitrocatechol to produce 4-
Nitrocatechol sulfate are not readily available in the public domain and are likely proprietary

to commercial suppliers. However, the synthesis of the precursor, 4-nitrocatechol, can be

achieved through the nitration of catechol or its derivatives.

Spectroscopic Data
Experimentally derived spectroscopic data (¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry)

for 4-Nitrocatechol sulfate dipotassium salt are not publicly available and are typically

provided in the Certificate of Analysis by the supplier.[1]

For reference, the publicly available mass spectrometry and IR data for the precursor, 4-

nitrocatechol (CAS: 3316-09-4), are provided below.

4-Nitrocatechol Mass Spectrum (Electron Ionization)

Molecular Weight: 155.11 g/mol [6]

Key Fragments (m/z): A representative mass spectrum for 4-nitrocatechol can be found in

the NIST WebBook.[7]

4-Nitrocatechol IR Spectrum

An IR spectrum for 4-nitrocatechol is available in the NIST Chemistry WebBook, which can

be used to identify key functional group vibrations.[7]

Application in Sulfatase Activity Assays
The primary application of 4-Nitrocatechol sulfate is as a chromogenic substrate for the

detection and quantification of sulfatase activity, particularly arylsulfatases (EC 3.1.6.1).[1][8]

The enzymatic hydrolysis of the sulfate ester bond by a sulfatase releases 4-nitrocatechol.

Under alkaline conditions, 4-nitrocatechol is deprotonated to form a phenolate ion, which

exhibits a strong absorbance at 515 nm, allowing for spectrophotometric quantification of the

enzyme activity.
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Enzymatic Reaction Pathway
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Click to download full resolution via product page

Caption: Enzymatic hydrolysis of 4-Nitrocatechol sulfate.

Experimental Protocol: Arylsulfatase Activity Assay
This protocol is a generalized procedure based on methodologies provided by various

suppliers. It is recommended to optimize for specific experimental conditions.

1. Reagent Preparation:

Assay Buffer: 0.5 M Sodium Acetate Buffer, pH 5.0.

Substrate Solution: 10 mM 4-Nitrocatechol sulfate dipotassium salt in assay buffer.

Stop Solution: 1 N NaOH.

Enzyme Sample: Purified sulfatase or biological sample diluted in an appropriate buffer (e.g.,

0.9% NaCl).

Standard: A stock solution of 4-nitrocatechol to prepare a standard curve.

2. Assay Procedure (96-well plate format):

Prepare Reaction Wells:
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Blank: Add 50 µL of Assay Buffer and 40 µL of Substrate Solution. Add 10 µL of the buffer

used for the enzyme sample.

Test Sample: Add 50 µL of Assay Buffer and 40 µL of Substrate Solution.

Initiate Reaction: Add 10 µL of the Enzyme Sample to the test wells.

Incubation: Mix gently and incubate the plate at 37°C for 30-60 minutes, protected from light.

The incubation time may need optimization based on enzyme activity.

Stop Reaction: Add 100 µL of Stop Solution to all wells (including blanks). This will stop the

enzymatic reaction and develop the yellow color.

Measurement: Read the absorbance at 515 nm using a microplate reader.

Calculation:

Subtract the absorbance of the blank from the absorbance of the test samples.

Calculate the concentration of the product (4-nitrocatechol) using a standard curve.

Determine the sulfatase activity, typically expressed in units/mL, where one unit is defined

as the amount of enzyme that hydrolyzes a specific amount of substrate per unit of time

under defined conditions.

Experimental Workflow Diagram
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Caption: General workflow for an arylsulfatase assay.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1204417/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-4-nitrocatechol-sulfate-structure-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204417?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
4-Nitrocatechol sulfate is a valuable tool for researchers in biochemistry, molecular biology,

and drug development for the study of sulfatase enzymes. Its properties as a chromogenic

substrate allow for a straightforward and reliable method to quantify enzyme activity. While

detailed synthesis and spectroscopic data are not widely public, its application in well-

established assay protocols makes it an indispensable reagent for investigating the role of

sulfatases in various biological processes and diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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